Cas no 53550-91-7 (4-(methylsulfanyl)benzene-1-carbothioamide)

• Product Name: 4-(methylsulfanyl)benzene-1-carbothioamide
• CAS No: 53550-91-7
• MF: C₈H₉NS₂
• MW: 183.29375910759
• MDL: MFCD11102962
• CID: 356995
• PubChem ID: 3003314
• Update Time: 2025-06-11

4-(methylsulfanyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 4-(methylthio)-
• 4-(Methylthio)thiobenzamide
• 4-methylsulfanylbenzenecarbothioamide
• 4-(methylsulfanyl)benzene-1-carbothioamide
• 4-(Methylthio)benzothioamide
• MFCD11102962
• SCHEMBL3887595
• 4-(Methylthio) thiobenzamide, AldrichCPR
• CS-0303873
• DTXSID80388252
• EN300-1869641
• 53550-91-7
• IDYRNDBLKJUGKW-UHFFFAOYSA-N
• 4-(methylthio)benzenecarbothioamide
• DS-016762

• MDL： MFCD11102962
• Inchi： 1S/C8H9NS2/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H2,9,10)
• InChI Key： IDYRNDBLKJUGKW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(N)=S)=CC=1

Computed Properties

• Exact Mass: 183.01777
• Monoisotopic Mass: 183.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(methylsulfanyl)benzene-1-carbothioamide

Recent Advances in the Study of 4-(Methylsulfanyl)benzene-1-carbothioamide (CAS: 53550-91-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(methylsulfanyl)benzene-1-carbothioamide (CAS: 53550-91-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a promising scaffold for the development of novel antimicrobial and anticancer agents, making it a focal point for interdisciplinary research.

One of the key areas of investigation has been the synthesis and optimization of 4-(methylsulfanyl)benzene-1-carbothioamide derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route for this compound, utilizing a thioamide functional group as a key intermediate. The study reported a high yield (85%) and purity (>98%), which is critical for subsequent biological evaluations. The researchers also explored the compound's stability under various physiological conditions, noting its robustness in acidic environments, a property that could enhance its bioavailability.

In terms of biological activity, recent in vitro studies have revealed that 4-(methylsulfanyl)benzene-1-carbothioamide exhibits potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. A 2022 study in Bioorganic & Medicinal Chemistry Letters identified the compound's mechanism of action as involving the disruption of bacterial cell wall synthesis, akin to beta-lactam antibiotics but with a distinct molecular target. This finding suggests potential for overcoming existing antibiotic resistance mechanisms, a critical need in modern medicine.

Beyond its antimicrobial properties, emerging research has also explored the anticancer potential of 4-(methylsulfanyl)benzene-1-carbothioamide. A 2023 preclinical study published in Cancer Research demonstrated that the compound induces apoptosis in several cancer cell lines, including breast and lung carcinomas, through the activation of the intrinsic apoptotic pathway. The study further highlighted the compound's selectivity, with minimal cytotoxicity observed in normal human fibroblasts, indicating a favorable therapeutic window. These findings have spurred interest in further structural modifications to enhance its potency and selectivity.

Despite these promising results, challenges remain in the development of 4-(methylsulfanyl)benzene-1-carbothioamide as a therapeutic agent. Pharmacokinetic studies, as reported in a 2023 issue of Drug Metabolism and Disposition, indicate that the compound undergoes rapid hepatic metabolism, leading to a short half-life in vivo. Researchers are currently investigating prodrug strategies and formulation approaches to address this limitation. Additionally, the compound's solubility in aqueous media remains suboptimal, necessitating further chemical modifications or the use of solubilizing agents.

In conclusion, 4-(methylsulfanyl)benzene-1-carbothioamide (CAS: 53550-91-7) represents a versatile and promising compound in chemical biology and drug discovery. Its dual antimicrobial and anticancer activities, coupled with its modifiable scaffold, position it as a valuable candidate for further development. Future research directions should focus on optimizing its pharmacokinetic properties and elucidating its molecular targets with greater precision. As the scientific community continues to explore this compound's potential, it may pave the way for novel therapeutic strategies addressing pressing global health challenges.